Cas no 633318-59-9 (2-[2,5-dimethyl-1-(4-nitrophenyl)-1H-pyrrol-3-yl]-2-oxo-N,N-bis(prop-2-en-1-yl)acetamide)

• Product Name: 2-[2,5-dimethyl-1-(4-nitrophenyl)-1H-pyrrol-3-yl]-2-oxo-N,N-bis(prop-2-en-1-yl)acetamide
• CAS No: 633318-59-9
• CID: 4656082
• Update Time: 2025-06-07

2-[2,5-dimethyl-1-(4-nitrophenyl)-1H-pyrrol-3-yl]-2-oxo-N,N-bis(prop-2-en-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[2,5-dimethyl-1-(4-nitrophenyl)-1H-pyrrol-3-yl]-2-oxo-N,N-bis(prop-2-en-1-yl)acetamide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 2-[2,5-dimethyl-1-(4-nitrophenyl)-1H-pyrrol-3-yl]-2-oxo-N,N-bis(prop-2-en-1-yl)acetamide

Professional Introduction to Compound with CAS No. 633318-59-9 and Product Name: 2-[2,5-dimethyl-1-(4-nitrophenyl)-1H-pyrrol-3-yl]-2-oxo-N,N-bis(prop-2-en-1-yl)acetamide

The compound with the CAS number 633318-59-9 and the product name 2-[2,5-dimethyl-1-(4-nitrophenyl)-1H-pyrrol-3-yl]-2-oxo-N,N-bis(prop-2-en-1-yl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The intricate arrangement of functional groups, including the dimethylpyrrole core, nitrophenyl substituent, and acetoacetamide moiety, makes it a promising candidate for further exploration.

Recent research in the domain of heterocyclic compounds has highlighted the importance of pyrrole derivatives in the design of novel therapeutic agents. The presence of a 4-nitrophenyl group in this compound introduces a strong electron-withdrawing effect, which can modulate the reactivity and binding properties of the molecule. This feature is particularly relevant in the context of developing small-molecule inhibitors targeting various biological pathways. Studies have shown that nitroaromatic compounds often exhibit potent pharmacological activity, making them valuable scaffolds for drug discovery.

The acetoacetamide moiety in the molecular structure contributes to the compound's versatility, enabling diverse interactions with biological targets. This functional group is known to participate in hydrogen bonding and hydrophobic interactions, which are critical for drug-receptor binding affinity. The dual presence of propenyl groups further enhances the compound's lipophilicity, a key parameter in determining oral bioavailability. Such structural attributes make this compound an intriguing candidate for further pharmacokinetic and pharmacodynamic studies.

In the realm of medicinal chemistry, the synthesis and optimization of such complex molecules require meticulous planning and advanced synthetic methodologies. The preparation of 2-[2,5-dimethyl-1-(4-nitrophenyl)-1H-pyrrol-3-yl]-2-oxo-N,N-bis(prop-2-en-1-yl)acetamide involves multi-step organic transformations, including cyclization, alkylation, and nitration reactions. Each step must be carefully controlled to ensure high yield and purity, which are essential for subsequent biological evaluation.

Advances in computational chemistry have significantly accelerated the process of identifying promising drug candidates. Molecular modeling techniques, such as docking simulations and quantum mechanical calculations, have been instrumental in predicting the binding affinity and metabolic stability of this compound. These computational approaches complement traditional experimental methods, providing a more efficient pipeline for drug discovery. The integration of computational tools with experimental data has become a cornerstone in modern pharmaceutical research.

The potential applications of this compound extend beyond traditional therapeutic areas. Emerging research suggests its utility in addressing emerging infectious diseases and chronic conditions characterized by complex pathophysiology. The structural motifs present in this molecule align well with targets involved in inflammation, neurodegeneration, and metabolic disorders. By leveraging its unique chemical properties, researchers aim to develop novel treatments that address unmet medical needs.

Furthermore, the environmental impact of pharmaceutical development is an increasingly important consideration. Sustainable synthetic routes that minimize waste and hazardous byproducts are being prioritized in industrial settings. The synthesis of 2-[2,5-dimethyl-1-(4-nitrophenyl)-1H-pyrrol-3-yl]-2-oxo-N,N-bis(prop-2-en-1-yl)acetamide offers an opportunity to explore greener methodologies, such as catalytic processes and solvent-free reactions. These approaches not only enhance efficiency but also align with global efforts to promote sustainable chemistry.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical reality. The interdisciplinary nature of modern drug discovery necessitates expertise from chemists, biologists, pharmacologists, and clinicians. By fostering collaboration across these disciplines, researchers can accelerate the development pipeline and bring innovative therapies to patients more rapidly.

In conclusion, the compound with CAS number 633318-59-9 represents a significant contribution to pharmaceutical chemistry. Its complex structure and diverse functional groups make it a versatile scaffold for drug development. With ongoing advancements in synthetic methodologies and computational tools, this molecule holds promise for addressing a wide range of therapeutic challenges. As research progresses, it is anticipated that insights gained from studying this compound will pave the way for novel treatments targeting various diseases.